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Fundamental Properties of Chromium Dioxide

Property Value / Description
Reference /
Context

Chemical Formula CrO₂ [1] [2]

Common Name Magtrieve (Chromium(IV) oxide) [1]

Crystal Structure Rutile-type (at ambient pressure) [2]

Magnetic Order Half-Metallic Ferromagnet [2] [3]

Curie Temperature
(T꜀)

386 °C (659 K) [1]

Density 4.89 g/cm³ [1]

Band Gap Decreases under pressure; similar for rutile and CaCl₂-

type phases.

[2]
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High-Pressure Magnetic & Electrical Transport
Properties

Research by Zhang et al. (2023) investigated CrO₂ powders under high pressure. The table below

summarizes key findings from their experimental data [2].

Property
Behavior Under High
Pressure (Up to ~16.5
GPa)

Notes

Structural Transition Second-order transition

between 11.7 - 14.9 GPa
Transition from rutile-type to CaCl₂-

type structure.

Electrical Resistivity Monotonically decreases. Effect of decreased carrier

concentration and increased mobility
cancel each other.

Hall Coefficient, Carrier
Concentration, Mobility

Discontinuous changes at
11.7 - 14.9 GPa.

Direct result of the structural phase
transition.

Magnetoresistance (MR) Linear and negative (at
ambient pressure).

Becomes non-linear and less
symmetric with increasing pressure.

Impact on Ferromagnetism Pressure affects the
double-exchange
mechanism.

Explains the change in MR behavior.

The following diagram illustrates the logical relationship between applied pressure and its effects on CrO₂,

as revealed by these experiments.
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CrO2 High-Pressure Effects

Pressure

Structural Phase Transition
(11.7 - 14.9 GPa)

Altered Magnetoresistance:
Linear & Negative → Non-linear & Asymmetric

Discontinuous Changes in:
- Hall Coefficient

- Carrier Concentration
- Carrier Mobility

Monotonically Decreasing
Electrical Resistivity

Opposing Effects

Modified Double-Exchange
Mechanism

Click to download full resolution via product page

Logical flow of high-pressure effects on CrO₂ properties.

Experimental Insights & Theoretical Predictions

Beyond ambient properties, studies reveal fascinating behaviors under extreme conditions and theoretical

predictions.

Strain-Induced Topological Phase: First-principles calculations predict that applying small tensile
hydrostatic strain can induce a Dirac-nodal semimetal phase in CrO₂ that coexists with its
ferromagnetism. This topologically protected phase could host "drumhead" surface states, of interest

for novel electronic applications [3].
Experimental Methodology (High-Pressure Studies): The key findings on high-pressure properties

are typically determined through in-situ measurements using a diamond anvil cell (DAC) combined
with:

Electrical Resistivity: Measured directly to track changes in conductivity.
Hall-Effect Measurements: Used to derive carrier concentration and mobility.
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Magneto-resistivity: Measured under applied magnetic fields (e.g., 0 - ±15 kOe) to observe

the magnetoresistance behavior [2].

Knowledge Gaps and Further Research

The search results indicate some limitations for your specific audience:

Limited "Magtrieve" Specifics: While Chromium Dioxide is identified as "Magtrieve" in one source

[1], no detailed data sheets or application notes for this specific commercial product were found.
Indirect Drug Development Relevance: The research focus is on fundamental solid-state physics.

Applications in drug development (e.g., as a magnetic carrier for separation or targeted delivery)
were not directly addressed in the available literature.

To overcome these gaps, you might:

Search for supplier data specifically for "Magtrieve" from chemical suppliers like Sigma-Aldrich for
practical specifications like particle size and surface functionalization.

Broaden your search to include reviews on "magnetic nanoparticles in drug delivery," which often
discuss materials with similar ferromagnetic properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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